Cas no 1563413-25-1 (3-(3-Chloro-4-fluorophenyl)prop-2-en-1-amine)

• Product Name: 3-(3-Chloro-4-fluorophenyl)prop-2-en-1-amine
• CAS No: 1563413-25-1
• MF: C₉H₉ClFN
• MW: 185.625864744186
• CID: 5769113
• PubChem ID: 81160040
• Update Time: 2023-12-26

3-(3-Chloro-4-fluorophenyl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• AKOS019731064
• 3-(3-chloro-4-fluorophenyl)prop-2-en-1-amine
• 1563413-25-1
• EN300-1965594
• 3-(3-Chloro-4-fluorophenyl)prop-2-en-1-amine

• Inchi： 1S/C9H9ClFN/c10-8-6-7(2-1-5-12)3-4-9(8)11/h1-4,6H,5,12H2/b2-1+
• InChI Key： HHXVSUXHXUEPMQ-OWOJBTEDSA-N
• SMILES： ClC1=C(C=CC(=C1)/C=C/CN)F

Computed Properties

• Exact Mass: 185.0407551g/mol
• Monoisotopic Mass: 185.0407551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų